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Compound of Interest

Compound Name:
4,5-Dibromothiophene-2-

carboxylic acid

Cat. No.: B180768 Get Quote

Essential Safety and Handling Guide for 4,5-
Dibromothiophene-2-carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

4,5-Dibromothiophene-2-carboxylic acid. Adherence to these protocols is essential for

ensuring a safe laboratory environment.

Safety Data Summary
The following table summarizes the known hazard information for 4,5-Dibromothiophene-2-
carboxylic acid and related compounds. Due to the limited availability of specific toxicological

data for this compound, information for the closely related 2-Thiophenecarboxylic acid and the

hazardous component, Bromine, are included for a more comprehensive risk assessment.
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Parameter
4,5-
Dibromothiophene-
2-carboxylic acid

2-
Thiophenecarboxyl
ic acid (Analog)

Bromine

Physical Form Solid Solid Liquid/Gas

GHS Pictogram
GHS07 (Irritant,

Harmful)

GHS07 (Irritant,

Harmful)

GHS05 (Corrosion),

GHS06 (Toxic),

GHS08 (Health

Hazard), GHS09

(Environmental

Hazard)

GHS Hazard

Statements

H302: Harmful if

swallowedH315:

Causes skin

irritationH319: Causes

serious eye

irritationH335: May

cause respiratory

irritation

H302: Harmful if

swallowedH312:

Harmful in contact

with skinH315:

Causes skin

irritationH319: Causes

serious eye

irritationH335: May

cause respiratory

irritation

H314: Causes severe

skin burns and eye

damageH330: Fatal if

inhaled

Signal Word Warning Warning Danger

Acute Toxicity (Oral) Category 4
LD50 (Rat): 1500

mg/kg
-

Acute Toxicity

(Dermal)
Not available

LD50 (Rabbit): 1400

mg/kg
-

Occupational

Exposure Limits (8-

hour TWA)

Not established Not established

OSHA PEL: 0.1

ppmNIOSH REL: 0.1

ppmACGIH TLV: 0.1

ppm[1]

Short-Term Exposure

Limit (STEL)
Not established Not established

NIOSH: 0.3 ppm (15

min)ACGIH: 0.2 ppm

(15 min)[1]
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Operational Plan: Safe Handling
1. Engineering Controls:

All work with 4,5-Dibromothiophene-2-carboxylic acid solid or its solutions must be

conducted in a certified chemical fume hood to minimize inhalation exposure.[2]

Ensure that an eyewash station and an emergency shower are readily accessible in the

immediate work area.[2][3]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles are mandatory.[4] A face shield should be

worn in conjunction with goggles when there is a risk of splashing.[2][5]

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) must be worn.[4]

Inspect gloves for any signs of degradation or punctures before use.

Body Protection: A lab coat is required.[6] When handling larger quantities, a chemical-

resistant apron should also be worn.[2]

Footwear: Closed-toe shoes are mandatory in the laboratory.

3. Step-by-Step Handling Procedure:

Preparation:

Designate a specific area within the fume hood for the handling of this compound.

Ensure all necessary equipment (spatulas, glassware, etc.) is clean and readily available.

Have appropriate spill cleanup materials (e.g., absorbent pads, neutralizer for acids)

available in the fume hood.[2]

Weighing and Transfer:

Handle the solid compound with care to avoid generating dust.[2]
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Use a spatula for transfers.

If preparing a solution, slowly add the solid to the solvent with stirring. Be aware that

dissolving some organic acids can be exothermic.

Post-Handling:

Thoroughly decontaminate all surfaces and equipment after use.

Wash hands thoroughly with soap and water after removing gloves.

4. Emergency Procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station, holding the eyelids open.[7] Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and flush the affected area with large amounts

of water for at least 15 minutes.[2] Use an emergency shower if the contact area is large.

Seek medical attention.

Inhalation: Move the affected individual to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Spill: For small spills within the fume hood, use an appropriate absorbent material and

decontaminate the area. For larger spills, evacuate the area and follow your institution's

emergency spill response procedures.

Disposal Plan
4,5-Dibromothiophene-2-carboxylic acid is a halogenated organic compound and must be

disposed of as hazardous waste.

1. Waste Segregation:
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All solid waste contaminated with this compound (e.g., weighing paper, gloves, absorbent

pads) must be placed in a designated, sealed hazardous waste container for halogenated

organic solids.

Solutions containing this compound must be collected in a separate, clearly labeled

hazardous waste container for halogenated organic liquids.

Do not mix halogenated waste with non-halogenated waste streams.

2. Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "4,5-Dibromothiophene-2-carboxylic acid".

Indicate the approximate concentration and quantity of the waste.

3. Storage and Disposal:

Store waste containers in a designated, well-ventilated, and secondary containment area.

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department.

Workflow for Safe Handling and Disposal
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Safe Handling and Disposal of 4,5-Dibromothiophene-2-carboxylic Acid
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- Work in Fume Hood
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Chemical Handling
- Weighing and Transfer

- Prepare Solution (if needed)

Decontamination
- Clean Glassware and Surfaces

- Wash Hands
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- Place in 'Halogenated Solid Waste' container
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- Unused solutions, rinsates
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Caption: Workflow for the safe handling and disposal of 4,5-Dibromothiophene-2-carboxylic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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